trans-4-Mercaptocyclohexanol

• IUPAC Name: 4-sulfanylcyclohexan-1-ol
• InChI: InChI=1S/C6H12OS/c7-5-1-3-6(8)4-2-5/h5-8H,1-4H2
• InChI Key: ZJKPLBPNTLTOBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1O)S
• Molecular Formula: C6H12OS
• DSSTOX Substance ID: DTXSID60619738
• Molecular Weight: 132.23 g/mol
• CAS RN: 6522-35-6

Description

Trans-4-Mercaptocyclohexanol , also known as trans-4-Methylcyclohexylamine , is an organic compound with the empirical formula C₇H₁₅N and a molecular weight of 113.20 g/mol . It belongs to the class of amines and contains a mercapto (sulfhydryl) group. The compound is characterized by its cyclohexane ring structure with a sulfur atom attached to one of the carbon atoms.

Molecular Structure Analysis

The molecular structure of trans-4-Mercaptocyclohexanol consists of a six-membered cyclohexane ring with a sulfur atom (mercapto group) attached to one of the carbon atoms. The stereochemistry is trans (opposite sides) around the sulfur-carbon bond. The compound’s SMILES notation is: C[C@H]1CCC@HCC1.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Enantiomerically Pure Compounds : Trans-4-Mercaptocyclohexanol and its derivatives have been utilized in the synthesis of enantiomerically pure compounds. For instance, (+)-trans-2-mercaptocyclohexanol and (-)-trans-2-mercaptocyclohexanol were synthesized through a process involving ring opening, oxidation, and reduction steps, yielding enantiomerically pure compounds (Adams et al., 1999).

Applications in Biochemistry and Molecular Biology

• Study of Biotransformations : The biotransformations of related cyclohexanone compounds, such as 4-methylcyclohexanone and 4-ethylcyclohexanone, have been investigated using various biocatalysts. These studies provide insights into the stereoselective reduction processes and the formation of corresponding alcohols, which are analogous to the processes involving trans-4-Mercaptocyclohexanol (Miyazawa et al., 2000).

Industrial Applications

• Precursor in Pharmaceutical Intermediates : Trans-4-Mercaptocyclohexanol derivatives have been utilized as precursors in the synthesis of pharmaceutical intermediates. For instance, Trans-4-(N-acetylamido)cyclohexanol, a derivative, is important for synthesizing the hydrochloride salt of trans-4-aminocyclohexanol, which is a pharmaceutical intermediate (Li Jia-jun, 2012).

Environmental and Sensory Applications

• Odor Perception Studies : Related compounds, such as cis- and trans-4-methylcyclohexane methanol, have been studied for their distinct odors and their influence on human odor perception. These studies provide insights into the complexities of odor perception that may be relevant to understanding the sensory properties of trans-4-Mercaptocyclohexanol (Gallagher et al., 2015).

Safety and Hazards

• Hazard Statements : It is flammable (H226) and causes severe skin burns and eye damage (H314).